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Compound of Interest

Compound Name: CPTH2 hydrochloride

Cat. No.: B2653799 Get Quote

Technical Support Center: CPTH2 Hydrochloride
Welcome to the technical support center for CPTH2 hydrochloride. This resource is designed

for researchers, scientists, and drug development professionals to provide guidance on the

effective use of CPTH2 hydrochloride in aqueous solutions and to troubleshoot common

issues such as precipitation.

Frequently Asked Questions (FAQs)
Q1: What is CPTH2 hydrochloride and what is its mechanism of action?

A1: CPTH2 hydrochloride is a cell-permeable inhibitor of histone acetyltransferases (HATs),

specifically targeting the Gcn5 and p300 enzymes.[1][2] Its mechanism of action involves

preventing the acetylation of histones, particularly Histone H3.[1] This inhibition leads to

changes in chromatin structure and gene expression, which can induce apoptosis

(programmed cell death) and reduce the invasive potential of certain cancer cells.[2]

Q2: Why is my CPTH2 hydrochloride precipitating out of my aqueous buffer?

A2: CPTH2 hydrochloride has very low solubility in neutral aqueous solutions. Precipitation is

the most common issue researchers encounter and it typically occurs for one of the following

reasons:
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Exceeding Solubility Limit: The concentration of CPTH2 hydrochloride in your aqueous

buffer, such as Phosphate-Buffered Saline (PBS), is likely above its solubility limit. The

solubility in a 1:2 mixture of DMSO:PBS (pH 7.2) is only 0.30 mg/mL.[1]

pH of the Solution: Like many hydrochloride salts of weakly basic compounds, CPTH2
hydrochloride is expected to be more soluble in acidic conditions. In neutral or alkaline

buffers (pH ≥ 7), its solubility decreases significantly, leading to precipitation.

High Chloride Concentration: While not definitively documented for CPTH2 specifically, high

concentrations of chloride ions in the buffer (e.g., from NaCl in PBS) can sometimes reduce

the solubility of hydrochloride salts due to the "common ion effect".

Improper Dissolution Method: Adding the powdered compound directly to an aqueous buffer

is highly likely to result in precipitation. The standard and recommended method is to first

prepare a concentrated stock solution in an organic solvent like DMSO.

Q3: What is the recommended solvent for making a stock solution?

A3: The recommended solvent for preparing a stock solution of CPTH2 hydrochloride is 100%

Dimethyl Sulfoxide (DMSO).[1] It is significantly more soluble in DMSO (16 mg/mL) than in

aqueous solutions.[1]

Q4: How should I store my CPTH2 hydrochloride stock solution?

A4: Your DMSO stock solution should be aliquoted into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C. A stock solution stored at

-20°C is stable for at least one month, and up to six months at -80°C.

Troubleshooting Guide: Precipitation Issues
If you observe precipitation when preparing your working solution, follow this guide.
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Precipitate Observed in
Aqueous Working Solution

How was the working
solution prepared?

Directly dissolving
powder in buffer

Diluting an organic
stock solution (e.g., DMSO)

This is the likely cause.
CPTH2 has very low aqueous

solubility. See Protocol 1.

What is the final concentration
of the organic solvent (DMSO)?

> 0.5%

≤ 0.5%
High solvent concentration may

be toxic to cells. The primary issue
is likely the final CPTH2 conc.

What is the final
concentration of CPTH2?

Too High
(e.g., > 100-200 µM)

Within expected range
(e.g., ≤ 100 µM)

The aqueous solubility limit
has been exceeded. Lower the

final concentration.

Precipitation is delayed.
Add final dilution to media

immediately before use. Consider
vortexing during dilution.

Click to download full resolution via product page

Caption: Troubleshooting workflow for CPTH2 hydrochloride precipitation.
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Quantitative Data Summary
The solubility of CPTH2 hydrochloride varies significantly across different solvents. The

following table summarizes key solubility data.

Solvent Concentration (mg/mL) Molar Equivalent (mM)

DMSO 16 mg/mL[1] ~48.7 mM

DMF 5 mg/mL[1] ~15.2 mM

Ethanol 5 mg/mL[1] ~15.2 mM

DMSO:PBS (pH 7.2) (1:2) 0.30 mg/mL[1] ~0.91 mM

Molecular Weight of CPTH2 hydrochloride: 328.26 g/mol

Experimental Protocols
Protocol 1: Preparation of a CPTH2 Hydrochloride
DMSO Stock Solution
This protocol describes the standard procedure for preparing a concentrated stock solution.

Preparation: Bring the vial of CPTH2 hydrochloride powder and a bottle of anhydrous,

sterile-grade DMSO to room temperature.

Calculation: Determine the volume of DMSO required to achieve the desired stock

concentration (e.g., 10 mM).

Example for 5 mg of powder to make a 10 mM stock:

Weight (g) = 0.005 g

Molecular Weight ( g/mol ) = 328.26 g/mol

Volume (L) = 0.005 g / (328.26 g/mol * 0.010 mol/L) = 0.00152 L = 1.52 mL

Add 1.52 mL of DMSO to 5 mg of powder to get a 10 mM stock solution.
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Dissolution: Add the calculated volume of DMSO to the vial of CPTH2 hydrochloride.

Mixing: Cap the vial tightly and vortex thoroughly until all the solid has completely dissolved.

Gentle warming to 37°C or brief sonication can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into sterile, single-use microcentrifuge tubes. Store

immediately at -20°C or -80°C, protected from light.

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays
This protocol details the critical step of diluting the DMSO stock into an aqueous cell culture

medium. The key is to ensure the final DMSO concentration is non-toxic to the cells.

Determine Final Concentrations: Decide on the final concentration of CPTH2 hydrochloride
needed for your experiment (e.g., 100 µM) and the maximum final concentration of DMSO

your cells can tolerate. For most cell lines, the final DMSO concentration should not exceed

0.5%, with ≤ 0.1% being safest.[1][3]

Thaw Stock Solution: Thaw one aliquot of your concentrated DMSO stock solution at room

temperature.

Serial or Intermediate Dilution (Recommended): To avoid shocking the compound out of

solution, perform a serial or intermediate dilution.

Example: To get a final concentration of 100 µM CPTH2 and 0.1% DMSO in 1 mL of

media:

Prepare a 200X intermediate stock by diluting your 10 mM stock solution in sterile cell

culture medium or PBS. This step is often where precipitation can occur if not done

rapidly.

A more robust method is to calculate the small volume of DMSO stock to add directly to

the final volume of media.

Add 1 µL of 100 mM DMSO stock to 999 µL of media to get 100 µM CPTH2 and 0.1%

DMSO.
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If your stock is 10 mM, you would add 10 µL to 990 µL of media. This results in a final

DMSO concentration of 1%, which may be too high for sensitive cells.[3] Therefore,

using a higher concentration DMSO stock is preferable to keep the final solvent volume

low.

Final Dilution Step: Add the calculated volume of the DMSO stock solution directly to the pre-

warmed cell culture medium. Crucially, pipette the media vigorously or vortex gently

immediately upon adding the DMSO stock to ensure rapid dispersal. Do not add the media

to the small drop of DMSO stock.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without the compound) to a separate batch of media. This is essential to distinguish the

effects of the compound from the effects of the solvent.

Immediate Use: Use the freshly prepared working solution immediately to treat your cells. Do

not store aqueous working solutions of CPTH2 hydrochloride, as precipitation can occur

over time.

Signaling Pathway Diagram
CPTH2 hydrochloride inhibits histone acetyltransferases (HATs), leading to a decrease in

histone acetylation, which alters gene expression and can ultimately trigger apoptosis.
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Caption: Mechanism of action for CPTH2 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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